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Compound of Interest

Compound Name: Methyl 2-aminobutanoate

CAS No.: 2483-62-7

Cat. No.: B1617289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of Methyl 2-aminobutanoate, a pivotal

chiral building block in organic synthesis and drug discovery. The document details its chemical

identity, physicochemical properties, synthesis methodologies, and significant applications, with

a focus on its role in the development of novel therapeutics.

Chemical Identity and Properties
Methyl 2-aminobutanoate is an amino acid ester that exists in different stereoisomeric and

salt forms. The specific form is critical for its application, particularly in pharmaceuticals where

stereochemistry dictates biological activity.

CAS Numbers and Synonyms
The Chemical Abstracts Service (CAS) number varies depending on the stereochemistry and

whether it is in its free base or hydrochloride salt form.
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Compound Name CAS Number Synonyms

Methyl (2S)-2-aminobutanoate 15399-22-1

(S)-Methyl-2-aminobutanoate,

L-Homoalanine methyl ester,

Butanoic acid, 2-amino-,

methyl ester, (2S)-[1]

(S)-Methyl 2-aminobutanoate

hydrochloride
56545-22-3

L-α-Aminobutyric Acid Methyl

Ester Hydrochloride, (S)-2-

Amino-butanoic Acid Methyl

Ester Hydrochloride, H-ABU-

OME HCl[2][3]

(R)-Methyl 2-aminobutanoate

hydrochloride
85774-09-0

(R)-2-Aminobutanoic acid

methyl ester hydrochloride

Methyl 2-aminobutanoate

(Racemic)
2483-62-7

DL-Methyl 2-

aminobutanoate[4][5]

Methyl 2-aminobutanoate

hydrochloride (Racemic)
7682-18-0

DL-2-Aminobutyric Acid Methyl

Ester Hydrochloride[6][7]

Physicochemical Data
A summary of key quantitative data for the most common forms of Methyl 2-aminobutanoate
is presented below. The hydrochloride salts are generally white crystalline solids with good

water solubility.[8]

Property
Methyl (2S)-2-
aminobutanoate

(S)-Methyl 2-
aminobutanoate
hydrochloride

Molecular Formula C₅H₁₁NO₂[1] C₅H₁₂ClNO₂[2][9]

Molecular Weight 117.15 g/mol [1] 153.61 g/mol [2][8][7]

Melting Point Not specified 116-117 °C[2][8]

Solubility Not specified Water-soluble[2][8]

Appearance Not specified White crystalline solid[8]
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Synthesis and Manufacturing
The synthesis of enantiomerically pure Methyl 2-aminobutanoate is crucial for its application

in the pharmaceutical industry. The primary methods employed include classical esterification,

asymmetric synthesis, and the resolution of racemic mixtures.[2]

Experimental Protocols
Protocol 1: Direct Esterification of (S)-2-Aminobutanoic Acid

This is a common and straightforward method for producing the hydrochloride salt of the methyl

ester.[6]

Reactants: (S)-2-aminobutanoic acid, Methanol, Thionyl chloride or Hydrochloric acid.

Procedure (using Thionyl Chloride)[10]:

Suspend (S)-2-aminobutanoic acid hydrochloride salt (90 g) in methanol (1 L).

Cool the suspension to below 5°C.

Add thionyl chloride (80 mL) drop-wise, maintaining the low temperature.

After the addition is complete, allow the mixture to warm to room temperature and stir for

18 hours.

Remove any insoluble material by filtration.

Concentrate the filtrate to dryness under reduced pressure to obtain methyl (S)-2-

aminobutanoate hydrochloride as a white solid.

Procedure (using Hydrochloric Acid)[6]:

Reflux equimolar amounts of 2-aminobutanoic acid and methanol in the presence of

concentrated HCl (12 M).

Maintain the temperature at 65–70°C for 6–8 hours.
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The hydrochloric acid acts as both a catalyst and the source for the hydrochloride salt

formation.

Protocol 2: Synthesis from L-methionine methyl ester

This protocol provides a pathway to Methyl (S)-2-amino-butanoate from a different starting

material.[11]

Reactants: L-methionine methyl ester.

Procedure:

This multi-step process involves the conversion of L-methionine methyl ester into methyl

2-amino-butanoate.

Detailed steps can be found in the supporting information of the cited reference, often

involving desulfurization reactions.

Synthesis Workflow Diagram
The following diagram illustrates the general pathways for synthesizing Methyl 2-
aminobutanoate.
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Starting Materials Synthesis Methods
Products

(S)-2-Aminobutanoic Acid Direct Esterification
(e.g., Fischer)

Methanol, HCl

Racemic 2-Aminobutanoic Acid Racemic Esterification
followed by Resolution

Esterification

Prochiral Substrate
(e.g., methyl 2-amino-2-butenoate)

Asymmetric Synthesis
(e.g., Rh-catalyzed hydrogenation)

Chiral Catalyst

(S)-Methyl 2-aminobutanoate HCl

Racemic Methyl 2-aminobutanoate
Chiral Resolution

Click to download full resolution via product page

General synthesis pathways for Methyl 2-aminobutanoate.

Applications in Research and Drug Development
Methyl 2-aminobutanoate, particularly the (S)-enantiomer, is a valuable chiral building block in

the synthesis of complex organic molecules.

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various

pharmaceuticals, especially those targeting neurological disorders.[2]

Chiral Synthesis: The defined stereocenter is utilized to introduce chirality into target

molecules, which is critical for their biological activity and safety profiles.

Agrochemicals: It can be a precursor for the synthesis of new agrochemicals like herbicides

and growth regulators.[2]

Biochemical Research: This compound is employed in studies related to amino acid

metabolism and neurobiology.[2]
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Role in Signaling Pathway Inhibition
Recent research has highlighted the use of methyl 2-aminobutanoate hydrochloride as a

precursor in the development of dual inhibitors targeting Anaplastic Lymphoma Kinase (ALK)

and Bromodomain-containing protein 4 (BRD4).[6] These signaling pathways are implicated in

the progression of various cancers.

The following diagram illustrates the logical relationship of Methyl 2-aminobutanoate as a

precursor to these dual inhibitors.

Methyl 2-aminobutanoate
(Precursor)

Dual Inhibitor Synthesis

ALK Pathway

Inhibits

BRD4 Pathway

Inhibits

Cancer Progression

Contributes to Contributes to

Click to download full resolution via product page

Role as a precursor for ALK/BRD4 dual inhibitors.

Safety and Handling
The hydrochloride salt of Methyl 2-aminobutanoate is classified with hazard statements H302

(Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation).

Appropriate personal protective equipment should be used when handling this compound. It is

typically stored at room temperature or under refrigeration (2-8°C) for long-term stability.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1617289/docs?utm_src=pdf-body#methyl-2-aminobutanoate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b141793
https://www.benchchem.com/product/b1617289/docs?utm_src=pdf-body#methyl-2-aminobutanoate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1617289/docs?utm_src=pdf-body-img#methyl-2-aminobutanoate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1617289/docs?utm_src=pdf-body#methyl-2-aminobutanoate-a-comprehensive-technical-guide
https://www.pharmaffiliates.com/en/2483-62-7-methyl-2-aminobutanoate-pa2700803.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1617289?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

